1-(3-phenylpropyl)-1H-1,2,4-triazole

• CAS No.: 73725-47-0
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 1-(3-phenylpropyl)-1,2,4-triazole
• InChI: InChI=1S/C11H13N3/c1-2-5-11(6-3-1)7-4-8-14-10-12-9-13-14/h1-3,5-6,9-10H,4,7-8H2
• InChI Key: RVINAWJAGDUCSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCN2C=NC=N2

Description

1-(3-phenylpropyl)-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 14 parts by weight of 1,2,4-triazole, 200 parts by weight of acetonitrile, 32 parts by weight of potassium carbonate and 40 parts by weight of 3-phenylpropyl bromide is stirred for 12 hours. The mixture is then filtered and the filtrate is concentrated. Distillation gives 25 parts by weight of pure 1-(3-phenylpropyl)-1,2,4-triazole; b.p. (0.013 mbar): 114°-116° C.